Cas no 1248944-55-9 (3-Methoxy-2-methylpropane-1,2-diamine)

• Product Name: 3-Methoxy-2-methylpropane-1,2-diamine
• CAS No: 1248944-55-9
• MF: C₅H₁₄N₂O
• MW: 118.177461147308
• CID: 4672956
• Update Time: 2025-06-26

3-Methoxy-2-methylpropane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-methylpropane-1,2-diamine
• CYHVALFTSWLECK-UHFFFAOYSA-N
• NE28510
• rac-3-methoxy-2-methylpropane-1,2-diamine
• Z1267882035
• 3-Methoxy-2-methylpropane-1,2-diamine

• Inchi： 1S/C5H14N2O/c1-5(7,3-6)4-8-2/h3-4,6-7H2,1-2H3
• InChI Key： CYHVALFTSWLECK-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 67.4
• Topological Polar Surface Area: 61.3

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 188.9±20.0 °C at 760 mmHg
• Flash Point: 70.4±15.5 °C
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

3-Methoxy-2-methylpropane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methoxy-2-methylpropane-1,2-diamine

Introduction to 3-Methoxy-2-methylpropane-1,2-diamine (CAS No: 1248944-55-9)

3-Methoxy-2-methylpropane-1,2-diamine, identified by the Chemical Abstracts Service Number (CAS No) 1248944-55-9, is a significant organic compound that has garnered attention in the field of pharmaceutical and chemical research. This diamine derivative, characterized by its unique structural properties, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure consists of a propane backbone modified with a methoxy group at the third carbon and two amino groups at the first and second carbons, making it a versatile intermediate in organic synthesis.

The compound’s significance lies in its ability to serve as a precursor for more complex molecules, particularly in the development of pharmaceutical agents. The presence of both amino groups allows for further functionalization, enabling chemists to tailor its properties for specific applications. In recent years, there has been growing interest in diamine derivatives due to their potential applications in drug discovery and material science.

One of the most compelling aspects of 3-Methoxy-2-methylpropane-1,2-diamine is its role in the synthesis of chiral compounds. Chirality is a fundamental concept in chemistry, particularly in pharmaceuticals, where the spatial arrangement of atoms can significantly affect a molecule’s biological activity. The structural features of this compound make it an excellent candidate for constructing enantiomerically pure compounds, which are often required for effective drug development.

Recent advancements in synthetic chemistry have highlighted the utility of 3-Methoxy-2-methylpropane-1,2-diamine in cross-coupling reactions. These reactions are pivotal in constructing complex molecular frameworks and have been widely used in the synthesis of natural products and drug candidates. The compound’s reactivity profile allows it to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for building biaryl and heterocyclic structures.

In the realm of medicinal chemistry, 3-Methoxy-2-methylpropane-1,2-diamine has been explored as a building block for potential therapeutic agents. Its structural motifs are found in several known drugs, indicating its importance in pharmacophore design. Researchers have investigated its derivatives as intermediates for kinase inhibitors, antiviral agents, and other therapeutic compounds. The flexibility provided by its methoxy and amino groups allows for the creation of diverse chemical entities with tailored biological activities.

The synthesis of 3-Methoxy-2-methylpropane-1,2-diamine itself is an area of active research. Modern synthetic methodologies have enabled more efficient and scalable production processes, reducing costs and improving yields. Catalytic hydrogenation and asymmetric synthesis are among the techniques that have been employed to produce this compound with high purity. These advancements not only facilitate its use in research but also make it more accessible for industrial applications.

From a material science perspective, 3-Methoxy-2-methylpropane-1,2-diamine has shown promise in the development of advanced materials. Its ability to form stable coordination complexes with metal ions makes it useful in catalysis and as a ligand in coordination chemistry. Additionally, its structural properties could be leveraged in the design of novel polymers and coatings with enhanced mechanical or thermal properties.

The environmental impact of synthesizing and using 3-Methoxy-2-methylpropane-1,2-diamine is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and biocatalytic methods are being explored as alternatives to traditional synthetic approaches. These sustainable practices align with global efforts to promote environmentally responsible chemical manufacturing.

In conclusion,3-Methoxy-2-methylpropane-1,2-diamine (CAS No: 1248944-55-9) is a multifaceted compound with significant applications across pharmaceuticals, materials science, and organic synthesis. Its unique structural features make it a valuable intermediate for constructing complex molecules, while its reactivity allows for further functionalization. As research continues to uncover new applications for this compound,3-Methoxy-2-methylpropane-1,2-diamine is poised to play an increasingly important role in advancing chemical science and technology.